Cas no 91746-29-1 (1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-)

• Product Name: 1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-
• CAS No: 91746-29-1
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 786319
• PubChem ID: 21784590
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-
• 8,9-dimethyl-3H-purine-2,6-dione
• DTXSID00618008
• 91746-29-1
• 8,9-Dimethyl-3,9-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C7H8N4O2/c1-3-8-4-5(11(3)2)9-7(13)10-6(4)12/h1-2H3,(H2,9,10,12,13)
• InChI Key： IUDNBXUYNBXGNT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1)=O)N(C)C(C)=N2

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76Ų